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Compound of Interest

Compound Name: 3-Fluoro-2-nitroaniline

Cat. No.: B1304211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 3-Fluoro-2-nitroaniline, a key intermediate in the development of

pharmaceuticals and agrochemicals.

Molecular Structure and Properties
3-Fluoro-2-nitroaniline is an aromatic organic compound with the chemical formula

C₆H₅FN₂O₂.[1] Its structure consists of a benzene ring substituted with an amino group (-NH₂),

a nitro group (-NO₂), and a fluorine atom (-F) at positions 1, 2, and 3, respectively. The

presence of both an electron-withdrawing nitro group and a halogen imparts unique reactivity to

the molecule, making it a valuable building block in organic synthesis.[1]

The molecular structure can be represented by the SMILES string Nc1cccc(F)c1--INVALID-

LINK--=O.[2]

Quantitative Data Summary

The key physicochemical properties of 3-Fluoro-2-nitroaniline are summarized in the table

below for easy reference.
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Property Value References

Molecular Formula C₆H₅FN₂O₂ [1][3]

Molecular Weight 156.11 g/mol [1][3][4]

IUPAC Name 3-fluoro-2-nitroaniline [1]

CAS Number 567-63-5 [1][3]

Physical Form Solid [2]

SMILES
Nc1cccc(F)c1--INVALID-LINK--

=O
[2]

InChI Key
NSFGNLQLWFZHKK-

UHFFFAOYSA-N
[2]

Experimental Protocols
Synthesis of 3-Fluoro-2-nitroaniline via Nitration of 3-Fluoroaniline

A primary method for the synthesis of 3-Fluoro-2-nitroaniline is the nitration of 3-fluoroaniline.

[1] This electrophilic aromatic substitution reaction introduces a nitro group onto the aromatic

ring.

Methodology:

The synthesis is typically achieved by reacting 3-fluoroaniline with a nitrating agent, which is

commonly a mixture of concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄).

[1] The sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly electrophilic

nitronium ion (NO₂⁺).

The reaction proceeds as follows:

Formation of the Nitronium Ion: Concentrated sulfuric acid protonates nitric acid, which then

loses a water molecule to form the nitronium ion.

Electrophilic Attack: The nitronium ion attacks the benzene ring of 3-fluoroaniline. The amino

and fluoro groups on the ring direct the position of the incoming nitro group.
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Deprotonation: A base (such as water or the bisulfate ion) removes a proton from the

intermediate to restore the aromaticity of the ring, yielding 3-Fluoro-2-nitroaniline.

The reaction conditions, such as temperature and reaction time, must be carefully controlled to

optimize the yield and minimize the formation of byproducts.

Visualizations
Synthesis Workflow of 3-Fluoro-2-nitroaniline

The following diagram illustrates the general workflow for the synthesis of 3-Fluoro-2-
nitroaniline from 3-fluoroaniline.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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